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Compound of Interest

Compound Name: Cyclofenil diphenol

Cat. No.: B1201950

An In-depth Examination of the Chemical Properties, Biological Activity, and Experimental
Protocols of a Selective Estrogen Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclofenil diphenol, a non-steroidal selective estrogen receptor modulator (SERM), has
garnered interest within the scientific community for its distinct pharmacological profile. This
technical guide provides a comprehensive overview of cyclofenil diphenol, focusing on its
chemical and physical properties, mechanism of action, and relevant experimental
methodologies. Detailed information is presented to support researchers and professionals in
the fields of pharmacology, medicinal chemistry, and drug development in their understanding
and potential application of this compound.

Chemical and Physical Properties

Cyclofenil diphenol, with the CAS number 5189-40-2, is chemically known as 4-
[cyclohexylidene-(4-hydroxyphenyl)methyl]phenol.[1][2] It is the diphenol metabolite of the drug
cyclofenil. The fundamental physicochemical properties of cyclofenil diphenol are
summarized in the table below. It is important to note that some physical properties, such as
melting and boiling points, are more readily available for its diacetate precursor, cyclofenil (CAS
2624-43-3), and are included here for reference. Researchers should consider the potential for
variation between the diphenol and its diacetate ester in experimental design.
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Property Value Source
CAS Number 5189-40-2 [11[3]
Molecular Formula C19H2002 [11[2][3]
Molecular Weight 280.36 g/mol [4]
4-[cyclohexylidene-(4-
IUPAC Name [11[2][3]
hydroxyphenyl)methyl]phenol
] ] 135-136 °C (for Cyclofenil
Melting Point ) [5]
diacetate)
N ) 509 °C at 760 mmHg (for
Boiling Point o [5]
Cyclofenil diacetate)
Soluble in DMSO.[6] Solubility
in other organic solvents such
as ethanol, methanol, acetone,
and chloroform has been
Solubility noted for similar phenolic
compounds but requires
specific experimental
determination for cyclofenil
diphenol.
LogP 5.30 (for Cyclofenil diacetate) [5]

Mechanism of Action and Signaling Pathway

Cyclofenil diphenol functions as a selective estrogen receptor modulator (SERM), exhibiting

differential agonist and antagonist effects on estrogen receptors (ERS) in a tissue-specific

manner.[7][8] It displays a notable preferential binding affinity for estrogen receptor beta (ER[)

over estrogen receptor alpha (ERa).[3][9]

Upon binding to the ligand-binding domain of the estrogen receptor, cyclofenil diphenol can

induce conformational changes that affect the recruitment of co-regulator proteins, leading to

either activation or repression of gene transcription. As an antagonist, it can inhibit the

recruitment of coactivators, thereby blocking estrogen-dependent signaling pathways.[10]
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Below is a diagram illustrating the generalized signaling pathway of cyclofenil diphenol as a
SERM.

Cyclofenil Diphenol Signaling Pathway
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Caption: Generalized signaling pathway of Cyclofenil Diphenol as a SERM.

Biological Activity

The biological activity of cyclofenil diphenol is primarily characterized by its interaction with

estrogen receptors. Quantitative data from in vitro studies have demonstrated its binding

affinities for both ERa and ER[.

Target Assay Type Value Source
Estrogen Receptor Competitive Bindin

J ptor B P J ICs0: 67-500 nM [3]
(ERP) Assay
Estrogen Receptor a Competitive Binding

ICs0: 1000-3162 nM [3]
(ERq) Assay
Dengue Virus
Cell-based Assay ECso: 1.62 uM [11]

Replication

Experimental Protocols

Synthesis of Cyclofenil Diphenol via McMurry Reaction

The McMurry reaction provides a robust method for the synthesis of alkenes from two ketone

or aldehyde molecules, which can be adapted for the synthesis of cyclofenil diphenol. The

general workflow is depicted below.
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McMurry Reaction Workflow for Cyclofenil Diphenol Synthesis

Starting Materials & Reagents

Titanium(l11) chloride (TiCls) Reducing Agent (e.g., LiAlH4, Zn(Cu))
bhqiion ProcedV /
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3. Heat the mixture to reflux for several hours.

:

4. Cool the reaction and quench with an appropriate agueous solution.

.

5. Extract the product with an organic solvent.

.

6. Purify the crude product by column chromatography.

Final Rroduct
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Caption: Workflow for the synthesis of Cyclofenil Diphenol.
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Detailed Methodology:

A typical experimental procedure for a McMurry coupling reaction is as follows. Note that
specific quantities and reaction times may require optimization.

e Preparation of the Low-Valent Titanium Reagent: In a flame-dried, three-necked round-
bottom flask equipped with a reflux condenser and under an inert atmosphere (e.g., argon or
nitrogen), suspend titanium(lll) chloride in anhydrous tetrahydrofuran (THF). Cool the
mixture in an ice bath.

e Reduction of Titanium: Slowly add a reducing agent, such as lithium aluminum hydride
(LiAIH4) or a zinc-copper couple, to the titanium suspension. The color of the mixture will
typically change, indicating the formation of the low-valent titanium species. After the addition
is complete, the mixture is often stirred at room temperature or gently refluxed for a period to
ensure complete formation of the active reagent.[12][13]

o Coupling Reaction: To the prepared low-valent titanium reagent, add a solution of 4,4'-
dihydroxybenzophenone and cyclohexanone in anhydrous THF dropwise.

o Reflux: After the addition of the carbonyl compounds, heat the reaction mixture to reflux for
several hours to drive the coupling and deoxygenation steps. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and quench it by
slow addition of an aqueous solution (e.g., agueous potassium carbonate or dilute
hydrochloric acid).

» Extraction and Purification: Filter the mixture to remove titanium salts. Extract the filtrate with
an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with
brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The
crude product can then be purified by column chromatography on silica gel to yield pure
cyclofenil diphenol.

Estrogen Receptor Competitive Binding Assay

This protocol outlines a competitive binding assay to determine the in vitro binding affinity of
cyclofenil diphenol to estrogen receptors.[1][6]
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Estrogen Receptor Competitive Binding Assay Workflow
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1. Incubate receptor preparation with a fixed concentration of radioligand and varying concentrations of cyclofenil diphenol.
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Estrogen Receptor
(e.g., from rat uterine cytosol or recombinant)

Cyclofenil Diphenol
(in varying concentrations)

\ 4

3. Quantify the amount of bound radioactivity using liquid scintillation counting.
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| 4. Plot the data and determine the ICso value. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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